Cas no 2680895-31-0 (methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate)

• Product Name: methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate
• CAS No: 2680895-31-0
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6622710
• PubChem ID: 165925766
• Update Time: 2025-06-27

methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate

• Inchi： 1S/C16H21NO5/c1-21-14(19)16(8-5-9-16)17(10-11-18)15(20)22-12-13-6-3-2-4-7-13/h2-4,6-7,18H,5,8-12H2,1H3
• InChI Key： WINRARINXSOFJO-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC1)N(C(=O)OCC1C=CC=CC=1)CCO)=O

Additional information on methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate

Methyl 1-{(Benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate: A Promising Candidate for Targeted Therapeutic Applications

CAS No. 2680895-31-0 represents a novel compound with unique structural features that have garnered significant attention in the field of medicinal chemistry. This molecule, known as methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate, combines multiple functional groups, including the benzyloxy group, carbonyl functionality, and a 2-hydroxyethyl amino moiety, which together form a complex scaffold. Recent advancements in drug design have highlighted the importance of such multifunctional compounds in modulating biological targets, particularly in the context of cyclobutane-based scaffolds and their potential for carboxylate-mediated interactions.

The benzyloxy group in this compound serves as a versatile protecting group, enabling controlled release of the active moiety under physiological conditions. This feature is particularly relevant in the development of prodrugs, where the benzyloxy functionality can be selectively cleaved to yield the pharmacologically active compound. The carbonyl group, on the other hand, contributes to the molecule's ability to form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. The 2-hydroxyethyl amino moiety further adds to the molecule's reactivity, as it can engage in both hydrogen bonding and electrostatic interactions with biological targets.

Recent studies have demonstrated the potential of cyclobutane-based scaffolds in the design of small-molecule inhibitors for diseases such as carboxylate-dependent metabolic disorders. The cyclobutane ring in this compound provides a rigid structure that can mimic the binding geometry of natural substrates or inhibitors, thereby improving the molecule's ability to interact with specific enzyme active sites. This structural rigidity is a key factor in the molecule's potential for applications in enzyme inhibition and substrate mimicry.

The methyl group attached to the carboxylate moiety plays a critical role in modulating the molecule's solubility and pharmacokinetic properties. This modification can significantly influence the compound's ability to cross biological membranes and reach its target site of action. Additionally, the presence of the carboxylate group allows for potential ionization under physiological conditions, which may enhance the molecule's interaction with ion channels or other membrane-bound targets.

Advances in computational chemistry have enabled the prediction of the molecule's binding affinity to specific targets, such as G-protein-coupled receptors (GPCRs) and ion channels. Molecular docking studies suggest that the benzyloxy and carbonyl groups can form favorable interactions with hydrophobic pockets in these targets, while the 2-hydroxyethyl amino moiety can engage in hydrogen bonding with key residues in the active site. These interactions are critical for the molecule's potential as a therapeutic agent in diseases involving dysregulated signaling pathways.

Recent research has also explored the cyclobutane-based scaffolds for their potential in the development of antiviral agents. The rigid structure of the cyclobutane ring can mimic the conformation of viral proteins, enabling the molecule to interfere with viral replication processes. In this context, the carboxylate group may play a role in stabilizing the interaction with viral enzymes, while the benzyloxy functionality could provide additional selectivity by modulating the molecule's binding to host proteins.

The 2-hydroxyethyl amino moiety in this compound has also been implicated in the modulation of cellular signaling pathways. Studies have shown that such functional groups can act as allosteric modulators, influencing the activity of enzymes and receptors by altering their conformation. This property is particularly valuable in the design of drugs that target complex signaling networks, where traditional small-molecule inhibitors may lack the necessary selectivity or efficacy.

Furthermore, the carboxylate group in this compound may contribute to its potential as a prodrug. Prodrug strategies are widely used in pharmaceutical development to improve the solubility, stability, and bioavailability of active compounds. The benzyloxy group can be selectively cleaved in vivo, releasing the pharmacologically active carboxylate-containing molecule. This approach not only enhances the molecule's therapeutic potential but also reduces the risk of off-target effects.

Recent advances in synthetic chemistry have enabled the efficient synthesis of cyclobutane-based scaffolds with multiple functional groups, such as the benzyloxy, carbonyl, and 2-hydroxyethyl amino moieties. These synthetic methods have been optimized to produce high-purity compounds suitable for in vitro and in vivo studies. The ability to synthesize such complex molecules efficiently is crucial for the development of new therapeutic agents, as it reduces the time and cost associated with drug discovery and development.

In conclusion, the methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate molecule represents a promising candidate for the development of novel therapeutics. Its unique combination of functional groups, including the benzyloxy, carbonyl, and 2-hydroxyethyl amino moieties, along with the rigid cyclobutane scaffold, positions it as a versatile platform for targeting a wide range of biological processes. As research continues to uncover the full potential of such multifunctional compounds, the carboxylate-mediated interactions and the structural flexibility of the cyclobutane ring will remain critical factors in their therapeutic applications.

Future studies are expected to focus on the in vivo evaluation of this compound, particularly its ability to modulate specific targets in disease models. The development of analogs with optimized functional groups, such as modified benzyloxy or carboxylate moieties, may further enhance the molecule's therapeutic potential. Additionally, the exploration of this compound in combination therapies could open new avenues for the treatment of complex diseases, where multiple targets need to be addressed simultaneously.

As the field of medicinal chemistry continues to evolve, the design of multifunctional compounds like methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate will play an increasingly important role in the development of innovative therapeutics. The integration of computational methods, synthetic chemistry, and biological studies will be essential in unlocking the full potential of such molecules and translating them into effective treatments for a wide range of diseases.

In summary, the methyl 1-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}cyclobutane-1-carboxylate molecule exemplifies the power of multifunctional scaffolds in modern drug design. Its unique combination of functional groups and structural rigidity positions it as a promising candidate for the development of novel therapeutics, with potential applications in a variety of disease areas. As research in this field progresses, the continued exploration of such compounds will be crucial in advancing the treatment of complex diseases and improving patient outcomes.